Cas no 139755-82-1 (N-Desmethyl Sildenafil)
N-Desmethyl Sildenafil is a primary active metabolite of sildenafil, exhibiting comparable phosphodiesterase type 5 (PDE5) inhibitory activity. It contributes to the therapeutic effects of sildenafil-based treatments, with a slightly prolonged half-life in some cases. Its structural similarity ensures efficacy in vasodilation, making it relevant for pharmacological research and drug metabolism studies.
N-Desmethyl Sildenafil structure
Product Name:N-Desmethyl Sildenafil
CAS No:139755-82-1
MF:C21H28N6O4S
MW:460.549822807312
MDL:MFCD00908398
CID:185621
PubChem ID:135455980
Update Time:2025-06-19
N-Desmethyl Sildenafil Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,5-[2-ethoxy-5-(1-piperazinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-
- 5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
- DESMETHYL SILDENAFIL
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,5-[2-ethoxy-5-(1-piperazinylsulfonyl)phenyl]-1,6-dihydro-1-m...
- N-Desmethyl Sildenafil
- N-Desmethyl Sildenafil NEW
- N-DESMETHYL SILDENAFIL-D8
- 5-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
- 5-(2-ethoxy-5-(piperazin-1-ylsulfonyl)
- desmethylsildenafil
- L6WO34R9YG
- N-Demethylsildenafil
- N-Desmethylsildenafil
- 5-(2-ethoxy-5-piperazin-1-ylsulfonylphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
- BDBM50287543
- N-Desmeth
- AKOS037648755
- BS-15489
- D70714
- HY-117605
- 1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine (Desmethylsildenafil)
- N-Desmethylsildenafil (UK-103,320) (M4)
- Piperazine, 1-((3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-
- UNII-L6WO34R9YG
- CHEMBL910
- NS00007322
- J-007308
- CS-0066619
- AKOS027322024
- SCHEMBL1141
- 5-[2-ETHOXY-5-(PIPERAZINE-1-SULFONYL)PHENYL]-1-METHYL-3-PROPYL-6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
- SCHEMBL19518061
- 139755-82-1
- Q27282788
- A906303
- 5-[2-Ethoxy-5-(piperazine-1-sulfonyl)-phenyl]-1-methyl-3-propyl-1,6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
- AMY11147
- 5-[2-ethoxy-5-(piperazine-1-sulfonyl)phenyl]-1-methyl-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
- MFCD00908398
- UK-103320
- FT-0666208
- C21H28N6O4S
- 5-[2-Ethoxy-5-(1-Piperazinylsulfonyl)Phenyl]-1-Methyl-3-Propyl-1,6-Dihydro-7H-Pyrazolo[4,3-d]Pyrimidin-7-One
- N-Desmethyl sildenafil (UK-103,320)
- BCP34330
- DTXSID00161160
- UZTKBZXHEOVDRL-UHFFFAOYSA-N
- Desmethylsildenafil (1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine)
- 1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine; Desmethylsildenafil; Sildenafil Citrate Impurity F (EP); Sildenafil Impurity F (EP)
- Sildenafil, Desmethyl
- 1ST10607
- Sildenafil-desmethyl
- DA-65997
- Desmethylsildenafil (1-[[3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]piperazine) 1.0 mg/ml in Methanol
- DTXCID7083651
-
- MDL: MFCD00908398
- Inchi: 1S/C21H28N6O4S/c1-4-6-16-18-19(26(3)25-16)21(28)24-20(23-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-22-10-12-27/h7-8,13,22H,4-6,9-12H2,1-3H3,(H,23,24,28)
- InChI Key: UZTKBZXHEOVDRL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 460.18900
- Monoisotopic Mass: 460.18927457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 810
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126
- XLogP3: 1
Experimental Properties
- Color/Form: NA
- Density: 1.44
- Melting Point: 158-160°C
- Boiling Point: 685.7°C at 760 mmHg
- Flash Point: 368.5°C
- Refractive Index: 1.683
- Stability/Shelf Life: Moisture Sensitive
- PSA: 130.59000
- LogP: 2.61620
N-Desmethyl Sildenafil Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
N-Desmethyl Sildenafil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM249255-1g |
5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one |
139755-82-1 | 95% | 1g |
$102 | 2021-08-04 | |
| Chemenu | CM249255-5g |
5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one |
139755-82-1 | 95% | 5g |
$281 | 2021-08-04 | |
| Chemenu | CM249255-10g |
5-(2-Ethoxy-5-(piperazin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one |
139755-82-1 | 95% | 10g |
$468 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QT927-200mg |
N-Desmethyl Sildenafil |
139755-82-1 | 95+% | 200mg |
278.0CNY | 2021-07-14 | |
| TRC | D292200-5mg |
N-Desmethyl Sildenafil |
139755-82-1 | 5mg |
$ 173.00 | 2023-09-08 | ||
| TRC | D292200-10mg |
N-Desmethyl Sildenafil |
139755-82-1 | 10mg |
$ 323.00 | 2023-09-08 | ||
| TRC | D292200-50mg |
N-Desmethyl Sildenafil |
139755-82-1 | 50mg |
$ 1182.00 | 2023-09-08 | ||
| TRC | D292200-100mg |
N-Desmethyl Sildenafil |
139755-82-1 | 100mg |
$1731.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QT927-50mg |
N-Desmethyl Sildenafil |
139755-82-1 | 95+% | 50mg |
111.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QT927-1g |
N-Desmethyl Sildenafil |
139755-82-1 | 95+% | 1g |
840.0CNY | 2021-07-14 |
N-Desmethyl Sildenafil Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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